N-(5-(3,5-Difluorobenzyl)-1H-indazol-3-yl)-4-(4-methylpiperazin-1-yl)-2-nitrobenzamide

• Molecular Formula: C26H24F2N6O3
• Molecular Weight: 506.5 g/mol
• IUPAC Name: N-[5-[(3,5-difluorophenyl)methyl]-1H-indazol-3-yl]-4-(4-methylpiperazin-1-yl)-2-nitrobenzamide
• InChI: InChI=1S/C26H24F2N6O3/c1-32-6-8-33(9-7-32)20-3-4-21(24(15-20)34(36)37)26(35)29-25-22-13-16(2-5-23(22)30-31-25)10-17-11-18(27)14-19(28)12-17/h2-5,11-15H,6-10H2,1H3,(H2,29,30,31,35)
• InChI Key: HBGUGLXRFBNEKS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=C(C=C2)C(=O)NC3=NNC4=C3C=C(C=C4)CC5=CC(=CC(=C5)F)F)[N+](=O)[O-]

Description

N-(5-(3,5-Difluorobenzyl)-1H-indazol-3-yl)-4-(4-methylpiperazin-1-yl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C26H24F2N6O3 and its molecular weight is 506.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-[5-(3,5-Difluoro-benzoyl)-1H-indazol-3-yl]-4-(4-methyl-piperazin-1-yl)-2-nitro-benzamide (3.61 g, 6.93 mmol) was dissolved in DCM (150 mL) in argon atmosphere and trifluoroacetic acid (150 mL) is added under stirring. Sodium borohydride pellets (2.62 gr, 69.3 mmol) is gradually added over a period of 72 hours. The reaction mixture was evaporated, taken up with a mixture MeOH/acetone and stirred for 1 hour. The resulting mixture was evaporated to dryness, redissolved in MeOH and NaOH 8N was added till basic pH was reached. Crude was evaporated and ice/water was added, the solid thus formed was filtered, washed with water and dried under vacuum at 80° C. affording 3.22 g of title compound (92% yield).